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Compound of Interest

Compound Name: Difluoroiodomethane

Cat. No.: B073695 Get Quote

An In-depth Technical Guide to the Stability and Storage of Difluoroiodomethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions

for difluoroiodomethane (CHF₂I). The information is compiled from safety data sheets,

academic publications, and chemical supplier information. Due to a lack of extensive direct

studies on difluoroiodomethane, data from analogous compounds have been included to

provide insights into its expected chemical behavior.

Physicochemical Properties
Difluoroiodomethane is a colorless to almost colorless liquid with a low boiling point, making it

a volatile compound at room temperature.[1] It is classified as a flammable liquid and gas

under pressure.[2][3]
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Property Value Source(s)

Molecular Formula CHF₂I [1][2]

Molecular Weight 177.92 g/mol [1]

Boiling Point 21.6 °C (70.9 °F; 294.8 K) [1]

Melting Point -122.0 °C (-187.6 °F; 151.2 K) [1]

Density 2.367 - 2.4 g/mL [1][4]

Vapor Pressure 841 mmHg at 25°C [4]

Appearance
Colorless to almost colorless

clear liquid
[1][5]

Stability Profile
Difluoroiodomethane is generally stable under recommended storage conditions.[4] However,

its stability is influenced by temperature, light, and the presence of incompatible materials. The

Carbon-Iodine (C-I) bond is the weakest link in the molecule and is susceptible to homolytic

cleavage, initiating decomposition.[6]

Thermal Stability: While specific kinetic data for the thermal decomposition of

difluoroiodomethane is not readily available in the literature, studies on analogous

compounds such as bromodifluoromethane and chlorodifluoromethane suggest a likely

decomposition pathway. The primary thermal decomposition mechanism is expected to be the

α-elimination of hydrogen iodide (HI) to yield difluorocarbene (:CF₂), a highly reactive

intermediate.

A study on the pyrolysis of bromodifluoromethane over a temperature range of 437–515 °C

identified the primary decomposition step as the elimination of hydrogen bromide.[7] A similar

mechanism has been observed for chlorodifluoromethane.[8]

Photochemical Stability: Iodofluoroalkanes are characterized by strong continuous absorption

in the short-range UV field.[6] This property makes them susceptible to photochemical

decomposition. The energy from UV light can induce the homolysis of the C-I bond, generating
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radicals that can initiate further degradation reactions. For safe handling and to ensure purity, it

is crucial to protect difluoroiodomethane from light.[7]

Recommended Storage and Handling Conditions
Proper storage and handling are critical to maintain the integrity of difluoroiodomethane and

ensure safety.
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Condition Recommendation Source(s)

Temperature

Store in a cool, well-ventilated

area. Recommended

temperatures vary by supplier,

ranging from 2-8 °C to as low

as -20 °C.

[6][7][9]

Atmosphere

Store under an inert

atmosphere, such as argon, to

prevent reactions with

atmospheric components.

[7]

Light Exposure
Protect from light as it is light-

sensitive.
[7]

Container

Keep container tightly closed.

For solutions, polyethylene or

polypropylene containers are

suggested. For the pure

compound, it is often supplied

in cylinders.

[6][7]

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources. Use non-sparking

tools and explosion-proof

electrical equipment.

[2][7][8]

Incompatible Materials

Information on specific

incompatible materials is

limited. Avoid strong bases and

nucleophiles.

[10]

Handling

Handle in a fume hood with

adequate ventilation. Avoid

direct contact with the

substance and prevent the

formation of mists.[7]
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Decomposition Pathways
As previously mentioned, the decomposition of difluoroiodomethane can be initiated by heat

or light.

Proposed Thermal Decomposition Pathway:

Based on analogous haloalkanes, the primary thermal decomposition pathway is the

elimination of hydrogen iodide.

Difluoroiodomethane (CHF₂I)

Hydrogen Iodide (HI)

α-elimination

Difluorocarbene (:CF₂)

Heat (Δ)

Further Reactions/
Recombination

Click to download full resolution via product page

Caption: Proposed thermal decomposition of difluoroiodomethane.

Hazardous Decomposition Products: In the event of combustion, toxic fumes are emitted,

including carbon dioxide, carbon monoxide, hydrogen fluoride (HF), and hydrogen iodide (HI).

[7]

Experimental Protocols for Stability Assessment
Detailed experimental protocols for assessing the stability of difluoroiodomethane are not

widely published. However, standard methods for evaluating the stability of volatile and

halogenated compounds can be adapted.
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Thermal Stability Analysis using Differential Scanning Calorimetry (DSC) and

Thermogravimetry (TG):

This method can be used to determine the thermal decomposition behavior and calculate

kinetic parameters.

Sample Preparation: A small, precise amount of difluoroiodomethane is hermetically

sealed in an aluminum pan. An empty, sealed pan is used as a reference.

DSC Analysis: The sample and reference pans are heated in a DSC instrument at a constant

rate (e.g., 2, 5, 10, 15 °C/min) under an inert atmosphere (e.g., nitrogen). The heat flow to

the sample is measured as a function of temperature to identify endothermic (melting,

boiling) and exothermic (decomposition) events.

TG Analysis: A sample is heated in a TG instrument at the same heating rates. The mass of

the sample is continuously monitored as a function of temperature to quantify mass loss due

to evaporation or decomposition.

Data Analysis: The onset temperature and peak temperature of decomposition are

determined from the DSC curves. The mass loss as a function of temperature is obtained

from the TG curves. These data can be used to calculate kinetic parameters such as the

activation energy (Ea) and the pre-exponential factor (A) using methods like the Ozawa and

Kissinger equations.[11]
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Caption: Workflow for thermal stability analysis using DSC and TG.

Accelerated Stability Testing:

This protocol is adapted from the EPA guidelines for pesticides and can be used to assess the

stability of difluoroiodomethane over a shorter period.

Sample Storage: Samples of difluoroiodomethane in their final packaging are placed in a

temperature-controlled chamber at an elevated temperature (e.g., 54 ± 2 °C) for a defined

period (e.g., 14 days).[12]

Initial and Final Analysis: The concentration of difluoroiodomethane is determined at the

beginning of the test and after the 14-day period using a validated analytical method, such

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b073695?utm_src=pdf-body-img
https://www.benchchem.com/product/b073695?utm_src=pdf-body
https://www.benchchem.com/product/b073695?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2017-05/documents/final-signed-acc-ss-cc-memo-rev.pdf
https://www.benchchem.com/product/b073695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as Gas Chromatography (GC) with an Electron Capture Detector (ECD) or Flame Ionization

Detector (FID).[10][12]

Physical and Chemical Evaluation: At the end of the test, the sample is examined for any

physical changes. The formation of degradation products should also be assessed.[12]

Corrosion Characteristics: The container is visually inspected for any signs of corrosion. For

quantitative analysis, the weight of the container can be measured before and after the

study.[12]

Material Compatibility
Specific material compatibility data for difluoroiodomethane is scarce. The choice of materials

for handling and storage should be made with caution.

Plastics: Safety data sheets recommend the use of polyethylene or polypropylene containers

for solutions of difluoroiodomethane.[6]

Metals: For pressurized gas cylinders, it is stated that compatible materials of construction

should be used, but specific metals are not mentioned.[2] Given that decomposition can

produce acidic species like HI and HF, materials resistant to acid corrosion should be

considered, especially at elevated temperatures.

It is strongly recommended that users perform their own compatibility testing for their specific

applications, as factors like temperature, pressure, and the presence of impurities can

significantly affect material compatibility.[13]

Logical Workflow for Safe Handling and Storage
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Caption: Safe handling and storage workflow for difluoroiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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